4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2,4-difluorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-6-8(2-4-11(13)14(17)18)10-5-3-9(15)7-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: WQFKQIONSXJISL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=C(C=C2)F)F)C(=O)O
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID00689596
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261909-88-9

Description

4-(2,4-Difluorophenyl)-2-methoxybenzoic acid (DFMBA) is a small molecule that has a wide range of applications in scientific research. It is a highly versatile compound that can be used in a variety of laboratory experiments and has been used to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of a variety of substances.

Scientific Research Applications

4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is a highly versatile compound that has been used in a variety of scientific research applications. It has been used as a model compound to study the mechanism of action of various substances, including drugs, hormones, and other small molecules. It has also been used to study the biochemical and physiological effects of these substances, as well as to evaluate the advantages and limitations of various laboratory experiments. In addition, 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% has been used in the synthesis of a variety of other compounds, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is not well understood. However, it is believed that the compound binds to certain receptors in the body, which in turn triggers a cascade of biochemical reactions. These reactions can lead to a variety of physiological effects, including changes in blood pressure, heart rate, and respiration.
Biochemical and Physiological Effects
4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, the compound has been shown to reduce inflammation and pain, as well as to have anti-tumor effects. In addition, 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% has been shown to have anticonvulsant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is also relatively stable and non-toxic. However, there are also some limitations to using 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% in laboratory experiments. For example, the compound is not very soluble in water, which can limit its use in certain experiments. In addition, the compound is not very stable in the presence of light or oxygen, which can limit its use in certain applications.

Future Directions

There are a number of potential future directions for the use of 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% in scientific research. One potential direction is the use of 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% as a drug delivery system. The compound could be used to deliver drugs to specific sites in the body, or to target specific cells or tissues. In addition, 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% could be used to study the effects of various drugs on the body, or to study the effects of various environmental toxins on the body. Further research could also be done to explore the potential therapeutic applications of 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95%, such as its use as an anti-inflammatory or anti-cancer agent. Finally, further research could be done to explore the potential use of 4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% as a diagnostic tool, to detect the presence of various substances in the body.

Synthesis Methods

4-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is synthesized through a process known as the Wittig reaction. This reaction involves the use of a phosphonium salt, an aldehyde, and a base. The phosphonium salt is reacted with the aldehyde in the presence of a base, such as potassium tert-butoxide, to form the desired product. The reaction is generally carried out in an inert solvent such as THF, and the reaction can be optimized by varying the reaction temperature, reaction time, and the base used.